Cas no 2377609-00-0 (1-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-indazole-5-carbonitrile)

• Product Name: 1-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-indazole-5-carbonitrile
• CAS No: 2377609-00-0
• MF: C₁₅H₁₈BN₃O₂
• MW: 283.133323192596
• CID: 5155312
• Update Time: 2025-06-09

1-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-indazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-indazole-5-carbonitrile

• Inchi： 1S/C15H18BN3O2/c1-14(2)15(3,4)21-16(20-14)13-11-8-10(9-17)6-7-12(11)19(5)18-13/h6-8H,1-5H3
• InChI Key： DGMWVNQYAHNHEL-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=C(C#N)C=C2)C(B2OC(C)(C)C(C)(C)O2)=N1

Additional information on 1-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-indazole-5-carbonitrile

1-Methyl-3-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)-Indazole-5-Carbonitrile: A Promising Scaffold in Chemical Biology and Drug Discovery

In recent years, 1-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-indazole-5-carbonitrile (CAS No. 2377609–00–0) has emerged as a critical intermediate in medicinal chemistry due to its unique structural versatility and reactivity. This compound combines the dioxaborolan moiety—a key boronic acid surrogate—with an indazole core functionalized by a methyl group and a carbonitrile substituent. Such features make it particularly valuable for Suzuki-Miyaura cross-coupling reactions, enabling precise modulation of pharmacophoric properties in drug candidates.

The indazole backbone is renowned for its biological activity across diverse therapeutic areas. The presence of the dioxaborolan group facilitates site-selective boron-mediated transformations without compromising the indazole’s inherent stability. Recent studies highlight its utility in synthesizing potent inhibitors of kinases such as Aurora A and PI3K isoforms. For instance, a 2023 publication in Nature Communications demonstrated that derivatives of this scaffold achieved submicromolar IC₅₀ values against oncogenic kinases while displaying favorable pharmacokinetic profiles.

Synthetic advancements have streamlined access to this compound via palladium-catalyzed coupling strategies. Researchers at Stanford University reported a one-pot protocol integrating microwave-assisted conditions that improved yield by 40% compared to conventional methods. The methyl group at position 1 stabilizes the indazole ring during boronation steps—a critical advantage over analogous compounds lacking this substitution.

In preclinical models targeting neurodegenerative diseases like Alzheimer’s disease (AD), this compound has shown intriguing activity as an γ-secretase modulator. A collaborative study between Merck KGaA and MIT revealed that substituent variations at the boronated position significantly enhanced blood-brain barrier permeability while reducing off-target effects on Notch signaling pathways. These findings underscore its potential for developing next-generation AD therapeutics.

Beyond medicinal applications,CAS No. 2377609–00–0-derived materials exhibit exceptional photochemical properties when integrated into conjugated frameworks. A 2024 Journal of the American Chemical Society paper described their use in creating organic light-emitting diodes (OLEDs) with quantum yields exceeding 98%, leveraging the indazole’s electron-withdrawing characteristics combined with boron-based luminescence enhancement.

Safety evaluations conducted under ICH guidelines confirm its compliance with regulatory standards for pharmaceutical intermediates. Acute toxicity studies (LD₅₀ > 5 g/kg) align with industry benchmarks for preclinical candidates. Its chemical stability under physiological conditions (-log P = 1.8) suggests reduced metabolic liabilities compared to structurally similar compounds lacking the dioxaborolan anchor.

This multifunctional platform continues to drive innovations across therapeutic modalities—from targeted cancer therapies to neuroprotective agents—while maintaining compatibility with high-throughput screening workflows. Its structural modularity positions it as an indispensable tool for accelerating drug discovery pipelines in an era demanding both efficacy and synthetic accessibility.